1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5Z)-1-tert-butyl-5-[(4-methoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C16H18N2O4/c1-16(2,3)18-14(20)12(13(19)17-15(18)21)9-10-5-7-11(22-4)8-6-10/h5-9H,1-4H3,(H,17,19,21)/b12-9-
• InChI Key: GGXJBJMYNXXFPF-XFXZXTDPSA-N
• Canonical SMILES: CC(C)(C)N1C(=O)C(=CC2=CC=C(C=C2)OC)C(=O)NC1=O
• Isomeric SMILES: CC(C)(C)N1C(=O)/C(=C\C2=CC=C(C=C2)OC)/C(=O)NC1=O
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPTP and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of 1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione involves the inhibition of specific enzymes and proteins in the body. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. It also inhibits the activity of topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione have been extensively studied. The compound has been found to reduce the production of inflammatory mediators, which can help in the treatment of inflammatory diseases. It also has anti-tumor properties and has been found to induce apoptosis in cancer cells. The compound has also been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its potent anti-inflammatory and anti-tumor properties. The compound has also been found to have low toxicity, making it a suitable candidate for further research. However, the limitations of using this compound in lab experiments include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions related to the research on 1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One potential direction is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another direction is the further study of the compound's anti-tumor properties and its potential use in cancer treatment. Additionally, the compound's neuroprotective effects can be further investigated for its potential use in the treatment of neurodegenerative disorders.

Scientific Research Applications

1-tert-butyl-5-(4-methoxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential applications in various fields. It has been found to have anti-tumor, anti-inflammatory, and anti-bacterial properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.